Cas no 849919-19-3 (3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 849919-19-3
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 5946711
• PubChem ID: 78334779
• Update Time: 2025-07-13

3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-
• 3-(2-methoxyethyl)-1-methyl-9-phenethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• 849919-19-3

• Inchi： 1S/C20H25N5O3/c1-22-17-16(18(26)25(20(22)27)13-14-28-2)24-11-6-10-23(19(24)21-17)12-9-15-7-4-3-5-8-15/h3-5,7-8H,6,9-14H2,1-2H3
• InChI Key： LWJZSSOLINCKCI-UHFFFAOYSA-N
• SMILES： N12CCCN(CCC3=CC=CC=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Computed Properties

• Exact Mass: 387.22703980g/mol
• Monoisotopic Mass: 387.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 592.4±60.0 °C(Predicted)
• pka: 4.89±0.20(Predicted)

Additional information on 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 849919-19-3 and Product Name: 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

The compound identified by the CAS number 849919-19-3 and the product name 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione represents a significant advancement in the field of chemobiology and pharmaceutical research. This heterocyclic compound belongs to the pyrimido[1,2-g]purine class, a scaffold that has garnered considerable attention due to its structural complexity and potential biological activity. The presence of multiple functional groups, including methyl, methoxyethyl, and phenylethyl substituents, enhances its versatility as a pharmacophore in drug design.

Recent studies have highlighted the importance of pyrimido[1,2-g]purine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, making them valuable candidates for therapeutic intervention. Specifically, the 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl) moiety in this molecule contributes to its unique pharmacokinetic properties. The methoxyethyl group introduces a hydrophilic character, potentially improving solubility and bioavailability, while the phenylethyl group adds hydrophobic interactions that can modulate binding affinity to biological targets.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Pyrimido[1,2-g]purine derivatives are known to interact with various enzymes and receptors involved in critical biological processes such as DNA replication and repair. The structural features of 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione suggest that it may exhibit inhibitory effects on enzymes like kinases and phosphodiesterases. Such activities are of particular interest in the development of treatments for cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for further derivatization. The flexibility provided by the methylene bridges in the side chains allows for systematic modifications aimed at optimizing potency and selectivity. Researchers have employed computational methods to predict binding modes and identify key interactions between this compound and its target proteins. These virtual screening approaches have accelerated the discovery process by narrowing down candidates for experimental validation.

Experimental studies have begun to elucidate the mechanism of action of this pyrimido[1,2-g]purine derivative. Initial assays indicate that it can interfere with downstream signaling cascades by inhibiting specific kinases. This disruption can lead to altered cell proliferation rates and enhanced apoptosis in cancer cell lines. Additionally, preclinical models have shown promising results in reducing inflammation by modulating cytokine production. These findings align with broader trends in drug development where targeted inhibition of aberrant signaling pathways is key to therapeutic success.

The synthesis of 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione represents a culmination of advances in synthetic organic chemistry techniques. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Key steps include cyclization reactions to form the pyrimido[1，g]purine core followed by selective alkylation at positions 3 and 9 using appropriate alkylating agents derived from methoxyethanol and phenylethylamine precursors respectively.

The purity and stability of this compound are critical factors that influence its suitability for further development. Analytical techniques such as high-performance liquid chromatography (HLPC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm structural integrity throughout synthesis and purification processes。 These methods provide detailed insights into molecular conformational dynamics which are essential for understanding bioactivity。

As research progresses，the applications of this compound are expected to expand beyond oncology。 Its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune disorders where excessive cytokine production contributes to disease pathogenesis。 Moreover，the structural motifs present in this molecule could inspire novel analogs with enhanced properties such as improved blood-brain barrier penetration or prolonged half-life。

The development pipeline for 3-(2-methoxyethyl)-1-methyl-9-(2-phenylethyl)-1Ｈ，２Ｈ，３Ｈ，４Ｈ，６Ｈ，７Ｈ，８Ｈ，９Ｈ-pyrimido[１，２-g]purine-２，４-dione includes both preclinical testing and collaboration with academic institutions specializing in drug discovery。 Such partnerships leverage complementary expertise to streamline translation from bench science to clinical trials。 The growing body of evidence supporting pyrimido[１，２-g]purines as bioactive scaffolds bodes well for future successes derived from compounds like this one。